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These application notes provide a comprehensive guide to the reading and interpretation of the
Lepromin test, a key immunological tool in the study and classification of leprosy (Hansen's
disease). The protocols outlined below are intended for use in a controlled research
environment by trained personnel.

Introduction and Clinical Significance

The Lepromin test is an intradermal skin test used to assess the cell-mediated immune (CMI)
response of an individual to Mycobacterium leprae, the causative agent of leprosy. It is
important to note that the Lepromin test is not a diagnostic tool for leprosy, as healthy
individuals in endemic areas may show a positive reaction.[1][2] Instead, its primary utility lies
in the classification of the type of leprosy a patient has, which is crucial for determining
prognosis and guiding treatment strategies.[2][3]

The test helps to differentiate between the two polar forms of the disease: tuberculoid leprosy
(TT), characterized by a strong CMI response, and lepromatous leprosy (LL), which is
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associated with a weak or absent CMI response.[4] The reaction to the lepromin antigen
provides an in-vivo measure of the host's ability to mount a granulomatous response against M.
leprae.[5]

Types of Lepromin Reactions

The intradermal injection of lepromin antigen elicits two distinct reactions, read at different time
points:

» The Early Reaction (Fernandez Reaction): This is a delayed-type hypersensitivity (DTH)
reaction that appears within 48 to 72 hours after the injection.[3] It is analogous to the
tuberculin skin test and is characterized by erythema (redness) and induration (hardening) at
the injection site. A positive Fernandez reaction indicates prior sensitization to mycobacterial
antigens.[6]

e The Late Reaction (Mitsuda Reaction): This reaction develops much later, typically read at
21 to 28 days post-injection.[1][3] The Mitsuda reaction is a granulomatous response and
manifests as a palpable nodule, which may sometimes ulcerate in strong reactions.[5] This
reaction is a key indicator of the host's ability to mount a cell-mediated immune response
against M. leprae.

Data Presentation: Interpreting Lepromin Test
Results

The interpretation of the Lepromin test is based on the size of the induration for the Fernandez
reaction and the diameter of the nodule for the Mitsuda reaction. The results are graded
quantitatively and correlate with the Ridley-Jopling classification of leprosy.

Quantitative Grading of Lepromin Reactions
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Induration/Nodule

Grade . Interpretation
Diameter (mm)
) No significant immune
- (Negative) <3 mm
response
+ (Doubtful) 3-5mm Weak or equivocal response
+ (Weakly Positive) 6-10 mm Positive immune response
++ (Moderately Positive) >10 mm Strong immune response

+++ (Strongly Positive)

Nodule with ulceration

Very strong immune response

Lepromin Test Results Across the Ridley-Jopling

Spectrum

Ridley-Jopling
Classification

Lepromin Test Reaction
(Mitsuda)

Expected
Induration/Nodule Size
(mm)

Tuberculoid (TT)

Strongly Positive (+++)

> 10 mm, often with ulceration

Borderline Tuberculoid (BT)

Weakly to Moderately Positive

6 - 10 mm or more

(+to ++)
Mid-Borderline (BB) Negative (-) <3 mm
Borderline Lepromatous (BL) Negative (-) <3 mm
Lepromatous (LL) Negative (-) <3 mm

Experimental Protocols
Preparation of Lepromin Antigen (Mitsuda-Type)

The preparation of a standardized lepromin antigen is critical for obtaining reliable and

reproducible results. The following protocol is based on World Health Organization (WHO)
recommendations and established methodologies for purifying M. leprae from infected tissues.

[7]
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Source Material:Mycobacterium leprae can be sourced from biopsy specimens of skin from
untreated lepromatous leprosy patients or from the tissues of experimentally infected
armadillos.[7]

Protocol Overview:

o Tissue Homogenization: Aseptically homogenize the infected tissue in a suitable buffer (e.g.,
10 mM EDTA, pH 8.0).[8]

e Initial Centrifugation: Centrifuge the homogenate at a low speed (e.g., 500 x g) to pellet
tissue debris. Collect the supernatant containing the bacilli.

» Bacterial Pellet Collection: Centrifuge the supernatant at a higher speed (e.g., 10,000 x g) to
pellet the M. leprae bacilli.

» Washing and Purification: Wash the bacterial pellet multiple times with a buffer solution (e.qg.,
0.1 mM sodium phosphate/0.1% Tween 80) to remove host tissue contaminants.[8] Further
purification can be achieved using enzymatic digestion (e.g., collagenase) and two-phase
extraction with polyethylene glycol and Dextran.[8]

 |nactivation: Resuspend the purified bacilli in a suitable buffer and inactivate them by
autoclaving at 121°C for 15 minutes.

o Standardization: The concentration of the inactivated bacilli is standardized, typically to 1.6 x
108 bacilli per milliliter.[5] This can be achieved through direct microscopic counting or by
optical density measurements.[9]

e Final Formulation: The standardized suspension is diluted in a sterile saline solution
containing a preservative (e.g., 0.5% phenol).

e Quality Control: Each batch of lepromin antigen should undergo sterility testing and safety
testing in laboratory animals to ensure the absence of viable bacteria and toxic substances.
[10]

Administration and Reading of the Lepromin Test

Materials:
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Standardized lepromin antigen

Tuberculin syringe (1 mL) with a 27-gauge needle

Alcohol swabs

Millimeter ruler

Procedure:

o Site Selection: Select a site on the volar aspect of the forearm, free from scars, lesions, or
veins.[1]

o Skin Preparation: Clean the selected site with an alcohol swab and allow it to air dry.

 Intradermal Injection: Draw 0.1 mL of the lepromin antigen into the tuberculin syringe. Insert
the needle just under the epidermis with the bevel facing upwards. Inject the antigen slowly
to raise a wheal of 6-10 mm in diameter.[11]

e Marking the Site: It is good practice to mark the injection site with a permanent marker.

Reading the Results:

e Fernandez Reaction (48-72 hours):

[e]

Visually inspect the injection site for erythema and induration.

o

Palpate the area to determine the extent of the induration.

[¢]

Using a millimeter ruler, measure the diameter of the indurated area across the forearm.
Do not measure the erythema.

Record the measurement in millimeters.

[¢]

e Mitsuda Reaction (21-28 days):

o Visually inspect and palpate the injection site for the presence of a nodule.
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o If a nodule is present, measure its diameter in millimeters using a caliper or millimeter

ruler.
o Note the presence or absence of ulceration.

o Record the measurement and any observations.

Histopathology of Lepromin Reactions

For research purposes, a biopsy of the reaction site can provide a more detailed understanding
of the cell-mediated immune response.

o Fernandez Reaction: Histological examination of a positive Fernandez reaction in tuberculoid
leprosy patients reveals a dense infiltration of lymphocytes and macrophages.[12] In
lepromatous patients, the inflammatory response is minimal, with few or no lymphocytes

present.[12]

e Mitsuda Reaction: A positive Mitsuda reaction is characterized by the formation of a well-
organized epithelioid cell granuloma, often with Langhans giant cells and a surrounding cuff
of lymphocytes.[5][13] In lepromatous leprosy, the histological picture is non-specific,
showing collections of macrophages containing acid-fast bacilli with a notable absence of

organized granulomas.[5]

Visualizations

Caption: Workflow for Lepromin Test Administration and Interpretation.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1172087/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-lepromin-test
https://pubmed.ncbi.nlm.nih.gov/6678815/
https://pubmed.ncbi.nlm.nih.gov/6678815/
http://leprev.ilsl.br/pdfs/1980/v51n4/pdf/v51n4a07.pdf
http://ila.ilsl.br/pdfs/v53n4a04.pdf
http://leprev.ilsl.br/pdfs/1980/v51n4/pdf/v51n4a07.pdf
https://www.benchchem.com/product/b1172087/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-lepromin-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Lepromin Test Result
(Mitsuda Reaction)

Positive Reaction

(Strong Cell-Mediated Immunita (Weak/Absent Cell-Mediated Immunita

Tuberculoid Pole (TT, BT) Lepromatous Pole (BB, BL, LL)

¥ 6 mm) Negative Reaction (< 3 mm)

Click to download full resolution via product page

Caption: Logical Relationship of Lepromin Test Results and Immune Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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